![molecular formula C15H13FO3 B2562430 2-(4-((4-Fluorobenzyl)oxy)phenyl)acetic acid CAS No. 115882-26-3](/img/structure/B2562430.png)
2-(4-((4-Fluorobenzyl)oxy)phenyl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-(4-((4-Fluorobenzyl)oxy)phenyl)acetic acid” is a chemical compound with the CAS Number: 115882-26-3 . It has a molecular weight of 260.26 . The compound is in the form of a powder .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C15H13FO3/c16-13-5-1-12(2-6-13)10-19-14-7-3-11(4-8-14)9-15(17)18/h1-8H,9-10H2,(H,17,18) .The storage temperature and other specific physical and chemical properties are not specified in the available resources .
Scientific Research Applications
Chemical Synthesis and Protective Group Application
- The derivative 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) group, used for protecting hydroxyl groups, was synthesized using a process that included protecting 4-fluorobenzyl alcohol. This group showed stability under acidic conditions and could be cleaved under mild basic conditions (Spjut, Qian, & Elofsson, 2010).
Kinetic and Thermodynamic Studies
- Studies on the kinetics of oxidation of related compounds, like 4-oxo-4-phenyl butanoic acid, by various agents in acetic acid-water medium, provided insights into reaction mechanisms and thermodynamics (Yogananth & Mansoor, 2015).
Synthesis and Biological Activity Analysis
- Synthesis of derivatives like 6-fluoroindan-1-acetic acid and 6-fluoro-3-oxo-indan-1-acetic acid from 3-fluorobenzaldehyde was explored. These compounds were structurally elucidated and evaluated for analgesic activity (Yasmin et al., 2009).
Anti-Inflammatory Activity Research
- A series of compounds including N-arylidene-2-(4-chloro-2-(2-fluoro or chlorophenoxy)phenyl)acetic acid hydrazides were synthesized and assessed for their anti-inflammatory activity. These analogs demonstrated varying degrees of effectiveness in reducing inflammation (Nakhostin et al., 2016).
Antimycobacterial Activities and Enzyme Inhibition
- Novel 2-[3-(4-bromo-2-fluorobenzyl)-4-oxo-3,4-dihydro-1-phthalazinyl]acetic acid hydrazones were synthesized and showed significant activity against mycobacterial species and inhibited the Mycobacterium tuberculosis isocitrate lyase enzyme (Sriram et al., 2009).
Properties
IUPAC Name |
2-[4-[(4-fluorophenyl)methoxy]phenyl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO3/c16-13-5-1-12(2-6-13)10-19-14-7-3-11(4-8-14)9-15(17)18/h1-8H,9-10H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLXSYWHTSCMPAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)O)OCC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.